Cas no 2227646-71-9 ((2R)-4-(2-ethynylphenyl)butan-2-amine)

• Product Name: (2R)-4-(2-ethynylphenyl)butan-2-amine
• CAS No: 2227646-71-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 5762012
• PubChem ID: 165618151
• Update Time: 2025-06-18

(2R)-4-(2-ethynylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-ethynylphenyl)butan-2-amine
• EN300-1813317
• 2227646-71-9

• Inchi： 1S/C12H15N/c1-3-11-6-4-5-7-12(11)9-8-10(2)13/h1,4-7,10H,8-9,13H2,2H3/t10-/m1/s1
• InChI Key： SMMHZIDSYHJHRL-SNVBAGLBSA-N
• SMILES： N[C@H](C)CCC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(2-ethynylphenyl)butan-2-amine

Introduction to (2R)-4-(2-ethynylphenyl)butan-2-amine (CAS No. 2227646-71-9)

(2R)-4-(2-ethynylphenyl)butan-2-amine (CAS No. 2227646-71-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EBPA, is characterized by its unique structural features, which include a chiral center and an ethynyl group. These properties make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of (2R)-4-(2-ethynylphenyl)butan-2-amine consists of a butane chain with an amine group at the 2-position and a phenyl ring substituted with an ethynyl group at the 2-position. The presence of the chiral center at the 2-position of the butane chain imparts enantiomeric specificity, which is crucial for its biological activity. The ethynyl group, on the other hand, provides additional reactivity and potential for further chemical modifications.

Recent studies have highlighted the potential of (2R)-4-(2-ethynylphenyl)butan-2-amine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, (2R)-4-(2-ethynylphenyl)butan-2-amine has also shown promise in neurodegenerative disease research. A study published in Nature Communications demonstrated that this compound can protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (2R)-4-(2-ethynylphenyl)butan-2-amine typically involves several steps, including the formation of the chiral center and the introduction of the ethynyl group. One common synthetic route involves the use of chiral auxiliaries or catalysts to ensure enantioselectivity during the synthesis process. This approach not only ensures high yields but also maintains the desired stereochemistry, which is essential for its biological activity.

The pharmacokinetic properties of (2R)-4-(2-ethynylphenyl)butan-2-amine

In terms of safety, preliminary toxicological studies have indicated that (2R)-4-(2-ethynylphenyl)butan-2-amine is well-tolerated at therapeutic doses. However, further studies are needed to fully assess its safety profile and potential side effects. These studies will be essential for advancing this compound through preclinical and clinical development phases.

The potential applications of (2R)-4-(2-ethynylphenyl)butan-2-amine extend beyond cancer and neurodegenerative diseases. Ongoing research is exploring its use in other areas such as inflammation and cardiovascular diseases. For example, preliminary data suggest that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis.

In conclusion, (2R)-4-(2-ethynylphenyl)butan-2-amine (CAS No. 2227646-71-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research will be essential to fully realize its potential and bring it closer to clinical use.